Cas no 72424-41-0 (5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone)

5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone structure
72424-41-0 structure
Product name:5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone
CAS No:72424-41-0
MF:C18H16O8
MW:360.314846038818
CID:2017979
PubChem ID:15101162

5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

    • 5,6,2'-trihydroxy-7,8,6'-trimethoxyflavone
    • 6',7,8-Tri-Me ether-2',5,6,6',7,8-Hexahydroxyflavone
    • 72424-41-0
    • 5,6-dihydroxy-2-(2-hydroxy-6-methoxyphenyl)-7,8-dimethoxychromen-4-one
    • LMPK12111428
    • Inchi: InChI=1S/C18H16O8/c1-23-10-6-4-5-8(19)12(10)11-7-9(20)13-14(21)15(22)17(24-2)18(25-3)16(13)26-11/h4-7,19,21-22H,1-3H3
    • InChI Key: QGUMVNMHPUQDRV-UHFFFAOYSA-N
    • SMILES: COc1cccc(O)c1-c1cc(=O)c2c(O)c(O)c(OC)c(OC)c2o1

Computed Properties

  • Exact Mass: 360.08451746Da
  • Monoisotopic Mass: 360.08451746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.019
  • Topological Polar Surface Area: 115Ų

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